4-Azoniaspiro[3.5]nonane, perchlorate
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Overview
Description
4-Azoniaspiro[3.5]nonane, perchlorate is a spirocyclic quaternary ammonium compound. It is characterized by a unique spirocyclic structure, which consists of a nitrogen atom incorporated into a spiro ring system.
Preparation Methods
The synthesis of 4-Azoniaspiro[3.5]nonane, perchlorate typically involves the reaction of a spirocyclic precursor with a suitable quaternizing agent. One common method involves the reaction of 4-azoniaspiro[3.5]nonane with perchloric acid to form the perchlorate salt. The reaction conditions often include controlled temperature and pH to ensure the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.
Chemical Reactions Analysis
4-Azoniaspiro[3.5]nonane, perchlorate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms, depending on the reagents used.
Substitution: It can undergo substitution reactions where the perchlorate ion is replaced by other anions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.
Scientific Research Applications
4-Azoniaspiro[3.5]nonane, perchlorate has several scientific research applications:
Chemistry: It is used as a model compound to study the stability and reactivity of spirocyclic quaternary ammonium compounds.
Materials Science: It is investigated for its potential use in the development of anion exchange membranes, which are crucial for various electrochemical applications.
Biology and Medicine: Research is ongoing to explore its potential biological activities and applications in drug development.
Mechanism of Action
The mechanism of action of 4-Azoniaspiro[3.5]nonane, perchlorate involves its interaction with molecular targets through its spirocyclic quaternary ammonium structure. This structure allows it to engage in ionic interactions and hydrogen bonding with various substrates. The pathways involved in its action depend on the specific application and the environment in which it is used .
Comparison with Similar Compounds
4-Azoniaspiro[3.5]nonane, perchlorate can be compared with other spirocyclic quaternary ammonium compounds such as:
- 5-Azoniaspiro[4.4]nonane
- 5-Azoniaspiro[4.5]decane
- 5-Azoniaspiro[4.6]undecane These compounds share similar structural features but differ in the size of the spiro ring and the nature of the substituents. The uniqueness of this compound lies in its specific ring size and the presence of the perchlorate ion, which imparts distinct chemical and physical properties .
Properties
CAS No. |
18098-84-5 |
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Molecular Formula |
C8H16ClNO4 |
Molecular Weight |
225.67 g/mol |
IUPAC Name |
4-azoniaspiro[3.5]nonane;perchlorate |
InChI |
InChI=1S/C8H16N.ClHO4/c1-2-5-9(6-3-1)7-4-8-9;2-1(3,4)5/h1-8H2;(H,2,3,4,5)/q+1;/p-1 |
InChI Key |
AUVBWZDSMPDTNI-UHFFFAOYSA-M |
Canonical SMILES |
C1CC[N+]2(CC1)CCC2.[O-]Cl(=O)(=O)=O |
Origin of Product |
United States |
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